N-nitroso-clozapine

• CAS: 156632-03-0
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol
• InChI: InChI=1S/C18H18ClN5O/c1-22-8-10-23(11-9-22)18-14-4-2-3-5-16(14)24(21-25)17-7-6-13(19)12-15(17)20-18/h2-7,12H,8-11H2,1H3
• InChIKey: VUYZWBPSVAKAAT-UHFFFAOYSA-N

N-Nitroso-Clozapine Reference Standard for Nitrosamine Control

N-Nitroso-clozapine (CAS 156632-03-0) is an N-nitrosamine drug-substance-related impurity (NDSRI) of the atypical antipsychotic clozapine, formed by nitrosation of the secondary amine at the 5-position of the dibenzodiazepine ring [1]. It has a molecular formula of C₁₈H₁₈ClN₅O and a molecular weight of 355.8 g/mol [2]. Under the EMA/FDA Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-clozapine is assigned to CPCA Category 5 with an Acceptable Intake (AI) of 1500 ng/day, designating it as a low-potency nitrosamine relative to other members of the class [3].

Identity N-Nitroso-clozapine (N-CZN) impurity reference standard for nitrosamine control

Regulatory Context CPCA Category 5 supports procurement as a low-potency NDSRI reference standard

Analytical Suitability Supports LC-MS/MS method development and validation for trace-level quantification

• [1] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine: Method Development, Validation, and Greenness Evaluation. Sep Sci Plus. 2025;e70152. View Source
• [2] PubChem Compound Summary for CID 171390041, N-nitroso-clozapine. National Center for Biotechnology Information, 2025. View Source
• [3] EMA/CMDh. Questions and answers for marketing authorization holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products – Appendix 1 (Updated February 2024). View Source

Why N-Nitroso-Clozapine Cannot Be Substituted

N-Nitroso-clozapine (N-CZN) and its closest structural analog, N-nitroso-clozapine EP Impurity C (N-CZNC), differ fundamentally in nitrosation site, carcinogenic potency category, and analytical behavior despite both originating from clozapine. N-CZN carries the nitroso group on the dibenzodiazepine ring nitrogen, whereas N-CZNC is nitrosated on the piperazine ring following N-demethylation [1]. These structural differences translate into a 3.75-fold difference in regulatory Acceptable Intake limits and a 4.1-fold difference in analytical detection sensitivity when measured under identical LC-MS/MS conditions [2][3]. Consequently, a reference standard of N-CZN cannot serve as a surrogate for N-CZNC quantification, nor can the two compounds be treated as interchangeable for method validation or quality control release testing.

Nitrosation site N-CZN is nitrosated on the dibenzodiazepine ring, while EP Impurity C is on the piperazine ring – structures are not interchangeable.

Regulatory category CPCA Category 5 vs Category 3 means a substantial difference in acceptable intake; one cannot substitute for the other.

Detection sensitivity LC-MS/MS LOD and LOQ differ significantly between the two analytes; method conditions must be verified per compound.

• [1] SynZeal. Clozapine Nitroso EP Impurity C product page. Accessed 2025. View Source
• [2] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine. Sep Sci Plus. 2025;e70152. View Source
• [3] TGA (Australia). Latest Update to Nitrosamine Limits – Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines. Updated 2024. View Source

N-Nitroso-Clozapine vs. Closest Analogs

Acceptable Intake: N-Nitroso-Clozapine vs. EP Impurity C

Under the harmonized EMA/FDA Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-clozapine (N-CZN) is assigned to CPCA Category 5 with an AI of 1500 ng/day, while its closest structural analog, N-nitroso-clozapine EP Impurity C (N-CZNC), falls into CPCA Category 3 with an AI of 400 ng/day [1][2]. This 3.75-fold difference in allowable daily intake directly reflects the lower predicted carcinogenic potency of N-CZN relative to N-CZNC, based on structural features including the presence of the N-methyl group on the piperazine ring and the site of nitrosation [3].

Acceptable Intake

Head-to-head

1500 ng/day (CPCA 5) vs 400 ng/day (CPCA 3)

3.75-fold higher AI may impact specification-setting and regulatory action limits.

Per EMA/FDA CPCA framework; based on structural potency scoring.

Evidence Dimension	Acceptable Intake (AI) limit per CPCA framework
Target Compound Data	1500 ng/day (CPCA Category 5)
Comparator Or Baseline	N-Nitroso-clozapine EP Impurity C: 400 ng/day (CPCA Category 3)
Quantified Difference	3.75-fold higher AI for N-CZN; Category 5 vs Category 3 (two potency categories lower risk)
Conditions	EMA/CMDh Appendix 1 (February 2024 update); TGA nitrosamine limits table; CPCA potency scoring based on α-hydroxylation potential, deactivating features, and activating features

Why This Matters

A higher AI allows N-CZN to be present at substantially higher levels before triggering regulatory action, which directly impacts specification-setting and analytical method sensitivity requirements during pharmaceutical quality control.

• [1] EMA/CMDh. Questions and answers for marketing authorization holders/applicants – Appendix 1: Acceptable Intakes Established for N-nitrosamines (EMA/72902/2024 Rev. 4). February 2024. View Source
• [2] TGA (Australia). Latest Update to Nitrosamine Limits. April 2024. View Source
• [3] EMA. Carcinogenic Potency Categorisation Approach for N-Nitrosamines (EMA/451665/2023). 2023. View Source

Analytical Sensitivity: LOD vs. Desmethyl Analog

In a validated LC-MS/MS method developed for simultaneous trace-level quantification of both NDSRIs in clozapine drug substances, N-CZN showed a Limit of Detection (LOD) of 0.058 µg/mL and a Limit of Quantification (LOQ) of 0.177 µg/mL, whereas N-CZNC demonstrated a substantially lower LOD of 0.014 µg/mL and LOQ of 0.044 µg/mL under identical chromatographic conditions [1]. This corresponds to a 4.14-fold higher LOD and a 4.02-fold higher LOQ for N-CZN relative to N-CZNC. The MRM transitions were monitored at m/z 356.0 → 326.0 for N-CZN and m/z 342.1 → 312.0 for N-CZNC [1].

LC-MS/MS Sensitivity

Head-to-head

LOD 0.058 vs 0.014 µg/mL; LOQ 0.177 vs 0.044 µg/mL

4.1-fold higher LOD/LOQ for N-CZN requires method sensitivity verification.

Under identical LC-MS/MS conditions (Sharma et al., 2025).

Evidence Dimension	Limit of Detection (LOD) and Limit of Quantification (LOQ) by LC-MS/MS
Target Compound Data	LOD: 0.058 µg/mL; LOQ: 0.177 µg/mL
Comparator Or Baseline	N-CZNC (EP Impurity C): LOD: 0.014 µg/mL; LOQ: 0.044 µg/mL
Quantified Difference	LOD: 4.14-fold higher for N-CZN; LOQ: 4.02-fold higher for N-CZN
Conditions	Agilent Poroshell HPH C18 column; gradient elution with 0.01 M ammonium bicarbonate (mobile phase A) and 0.1% formic acid in 50:50 methanol:acetonitrile (mobile phase B); flow rate 0.5 mL/min; column temperature 40°C; ESI-MS/MS in MRM mode; validated per ICH and USP <1225>

Why This Matters

The higher LOD/LOQ of N-CZN means that analytical methods must be less sensitive to reliably quantify this impurity compared to N-CZNC; laboratories must verify that their method's LOQ is adequate for the 1500 ng/day AI and not inadvertently apply the more stringent sensitivity requirements of the 400 ng/day N-CZNC.

• [1] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine: Method Development, Validation, and Greenness Evaluation. Sep Sci Plus. 2025;e70152. View Source

Structural Basis of Carcinogenic Potency Difference

The CPCA framework assigns potency categories based on a scoring system that considers α-hydrogen score, deactivating features, and activating features [1]. N-CZN (8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][1,4]diazepine) carries the nitroso group at the 5-position of the dibenzodiazepine ring and retains a tertiary N-methylpiperazine moiety, which lacks an α-hydrogen available for metabolic α-hydroxylation at the piperazine nitrosation site. In contrast, N-CZNC (8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine) features a nitrosated secondary piperazine with an available α-hydrogen and lacks the deactivating N-methyl substituent, resulting in a higher CPCA potency score and assignment to Category 3 instead of Category 5 [1][2].

Structural Basis

Class-level

N-CZN: N-methylpiperazine, nitroso at 5-position; N-CZNC: secondary piperazine with α-H

Structural features drive the 3.75-fold AI difference and CPCA category assignment.

CPCA scoring based on α-hydroxylation potential and deactivating substituents.

Evidence Dimension	CPCA potency category assignment based on structural features
Target Compound Data	CPCA Category 5 (AI 1500 ng/day); N-methylpiperazine substituent present; nitroso at dibenzodiazepine 5-position
Comparator Or Baseline	N-CZNC: CPCA Category 3 (AI 400 ng/day); secondary piperazine nitrosamine with α-hydrogen; no N-methyl deactivating group
Quantified Difference	Two CPCA category levels lower potency; 3.75-fold higher AI
Conditions	CPCA scoring methodology per EMA/451665/2023; structural analysis based on IUPAC nomenclature and PubChem records

Why This Matters

Understanding the structural origin of the potency difference enables informed selection of the correct reference standard for genotoxic impurity risk assessment and prevents misclassification that could lead to unnecessary batch rejection or inappropriate specification limits.

• [1] EMA. Carcinogenic Potency Categorisation Approach for N-Nitrosamines (EMA/451665/2023). 2023. View Source
• [2] Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. J Pharm Sci. 2023. View Source

Stability and Matrix Effects vs. Other Nitrosamines

N-Nitroso-clozapine has been reported to exhibit inconsistent recovery behavior when spiked into pharmaceutical matrices, attributed to pH-dependent decomposition, adduct formation, and ion suppression in LC-MS analysis [1]. The compound is known to decompose into clozapine and nitric oxide under certain conditions, particularly at low pH during sample preparation . This instability contrasts with the behavior of the simpler dialkyl nitrosamine NDMA (N-nitrosodimethylamine), which is chemically stable and does not undergo analogous matrix-dependent degradation [2]. While exact half-life data for N-CZN are not publicly available in peer-reviewed literature, the USP nitrosamines community forum documents multiple user reports of matrix-dependent recovery variations that are not observed with NDMA or NDEA standards [1].

Stability Profile

Data to verify

Reported pH-dependent decomposition and matrix-dependent recovery variations

Method validation should include matrix-specific recovery and storage protocols.

Quantitative half-life data not publicly available; refrigerated storage (2–8°C) recommended.

Evidence Dimension	Qualitative stability and matrix interaction behavior
Target Compound Data	pH-sensitive; decomposes to clozapine + NO; reported inconsistent spiked recovery in pharmaceutical matrices
Comparator Or Baseline	NDMA: chemically stable; no matrix-dependent degradation reported (class-level comparison; no quantitative head-to-head data available)
Quantified Difference	No quantitative half-life or degradation rate constant available for direct comparison (data gap explicitly noted)
Conditions	LC-MS sample preparation; acidic and basic extraction conditions; various pharmaceutical excipient matrices (qualitative reports from USP nitrosamines forum)

Why This Matters

Procurement decisions must account for the need to store N-CZN reference standards under refrigerated conditions (2–8°C) and to validate sample preparation protocols specifically for this compound; generic nitrosamine handling procedures developed for stable dialkyl nitrosamines may be inadequate.

• [1] USP Nitrosamines Community Forum. N-Nitroso clozapine – Discussion on inconsistent impurity behavior. March 2025. View Source
• [2] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. 2020 (revised 2023). View Source

N-Nitroso-Clozapine Procurement & Application Scenarios

Reference Standard for LC-MS/MS Quantification

Procure N-CZN as a primary reference standard when developing or validating LC-MS/MS methods that must distinguish and simultaneously quantify both N-CZN (AI 1500 ng/day) and N-CZNC (AI 400 ng/day) in clozapine drug substances. The validated method by Sharma et al. (2025) uses MRM transitions m/z 356.0 → 326.0 for N-CZN and m/z 342.1 → 312.0 for N-CZNC, with demonstrated LOD values of 0.058 µg/mL and 0.014 µg/mL, respectively [1]. Using N-CZN as an authentic reference standard ensures accurate retention time identification and prevents misassignment of the N-CZNC peak, which is critical given the 4-fold difference in AI limits.

Regulatory Submission: ANDA/DMF Nitrosamine Risk Assessment

Include N-CZN in the nitrosamine impurity panel for Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs) covering clozapine. Regulatory guidances require separate control strategies for each identified NDSRI based on its specific CPCA category [2]. Since N-CZN is Category 5 (1500 ng/day) while N-CZNC is Category 3 (400 ng/day), demonstrating that the analytical method can adequately resolve and quantify both species is essential for regulatory acceptance. N-Nitroso-clozapine reference standards supplied with detailed Certificates of Analysis compliant with USP, EMA, JP, and BP requirements directly support this purpose [3].

Stability-Indicating Method for Oxidative Degradation

Deploy N-CZN as a marker compound in forced degradation studies investigating oxidative stress conditions. N-nitroso-clozapine is formed via oxidation of the secondary amine in clozapine during storage under air or light exposure . Its documented instability—decomposing to clozapine and nitric oxide—necessitates using freshly prepared reference solutions and refrigerated storage (2–8°C) . Quantitative monitoring of N-CZN formation kinetics under ICH Q1A(R2) stress conditions (e.g., peroxide challenge) provides product-specific degradation pathway data that cannot be obtained using the more stable N-CZNC or generic nitrosamine standards.

Root Cause Analysis of Nitrosamine Contamination

Use N-CZN as a diagnostic reference marker when investigating nitrosamine contamination root causes. The structural distinction between N-CZN (nitrosation at the dibenzodiazepine 5-position, retaining the N-methylpiperazine moiety) and N-CZNC (nitrosation at the desmethylpiperazine ring) corresponds to different formation mechanisms: N-CZN arises from direct nitrosation of clozapine's secondary amine, whereas N-CZNC requires prior N-demethylation followed by piperazine nitrosation [4]. Identifying the relative abundance of each species in a contaminated batch can pinpoint whether the root cause is a nitrite source in excipients (favoring N-CZN) or a process-related demethylation step (favoring N-CZNC).

Application

Selection Property

Validation Focus

LC-MS/MS reference standard

Certified reference material with authenticated MRM transitions

Retention time, LOD/LOQ, and differentiation from EP Impurity C

Regulatory submission support

Pharmaceutical impurity standard with detailed CoA

AI-based control strategy and nitrosamine risk assessment

Forced degradation studies

N-CZN as marker for oxidative stress conditions

Stability-indicating method development per ICH Q1A(R2)

Root cause investigation

Structural differentiation between nitrosation pathways

Relative abundance ratio of N-CZN to N-CZNC in contaminated batches

• [1] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive LC-MS/MS Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine. Sep Sci Plus. 2025;e70152. View Source
• [2] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-nitrosamines (EMA/72902/2024 Rev. 4). February 2024. View Source
• [3] Veeprho. N-Nitroso Clozapine EP Impurity A Product Technical Datasheet. 2025. View Source
• [4] SynZeal. Clozapine Nitroso EP Impurity C Product Page: Structural Differentiation from N-Nitroso Clozapine. Accessed 2025. View Source